Cas no 430-41-1 (Ethylidifluoroborane)
Ethylidifluoroborane structure
Product Name:Ethylidifluoroborane
Ethylidifluoroborane Chemical and Physical Properties
Names and Identifiers
-
- Ethylidifluoroborane
- ethyl-difluoro-borane
- borane, ethyldifluoro-
- Ethyl(difluoro)borane
- DTXSID10195618
- InChI=1/C2H5BF2/c1-2-3(4)5/h2H2,1H
- 430-41-1
- Ethyldifluoroborane
-
- Inchi： 1S/C2H5BF2/c1-2-3(4)5/h2H2,1H3
- InChI Key： LYUQNYXHNCJGBN-UHFFFAOYSA-N
- SMILES： FB(CC)F
Computed Properties
- Exact Mass: 78.04520
- Monoisotopic Mass: 78.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 21.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.824
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.252
- PSA: 0.00000
- LogP: 1.43350
Ethylidifluoroborane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Ethylidifluoroborane Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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